4-(Tert-butoxy)-3-hydroxybenzonitrile

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 3-hydroxy-4-[(2-methylpropan-2-yl)oxy]benzonitrile
• InChI: InChI=1S/C11H13NO2/c1-11(2,3)14-10-5-4-8(7-12)6-9(10)13/h4-6,13H,1-3H3
• InChI Key: FLZVFHZHJURVKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)C#N)O

Description

4-(Tert-butoxy)-3-hydroxybenzonitrile is a substituted benzonitrile derivative featuring a hydroxyl group at the 3-position and a tert-butoxy group (an ether substituent) at the 4-position of the aromatic ring. The tert-butoxy group imparts steric bulk and moderate electron-donating effects, while the hydroxyl group contributes hydrogen-bonding capability and acidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Tert-butoxy)-3-hydroxybenzonitrile typically involves the introduction of the tert-butoxy group and the nitrile group onto a benzene ring. One common method involves the reaction of 4-hydroxybenzonitrile with tert-butyl alcohol in the presence of an acid catalyst. The reaction conditions often include elevated temperatures and the use of a solvent such as toluene to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of 4-(Tert-butoxy)-3-hydroxybenzonitrile can be scaled up using continuous flow microreactor systems. These systems offer advantages such as improved efficiency, better control over reaction conditions, and reduced waste compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

4-(Tert-butoxy)-3-hydroxybenzonitrile undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Substitution reactions often require the use of strong acids or bases to facilitate the replacement of the tert-butoxy group

Major Products Formed

Oxidation: Formation of 4-(tert-butoxy)-3-oxobenzonitrile.

Reduction: Formation of 4-(tert-butoxy)-3-aminobenzonitrile.

Substitution: Formation of various substituted benzonitriles depending on the substituent introduced.

Scientific Research Applications

4-(Tert-butoxy)-3-hydroxybenzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 4-(Tert-butoxy)-3-hydroxybenzonitrile involves its interaction with various molecular targets and pathways. The hydroxy group can form hydrogen bonds with other molecules, while the nitrile group can participate in nucleophilic addition reactions. The tert-butoxy group provides steric hindrance, influencing the compound’s reactivity and interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-tert-Butyl-4-hydroxybenzonitrile

• Structure : The tert-butyl group (alkyl) replaces the tert-butoxy group (ether) at the 4-position, with a hydroxyl group retained at the 3-position.
• Key Differences :
  • Electronic Effects : The tert-butyl group is purely electron-donating via inductive effects, whereas the tert-butoxy group combines electron-donating (through oxygen) and steric hindrance.
  • Solubility : The tert-butoxy ether may enhance solubility in polar solvents compared to the hydrophobic tert-butyl substituent.
  • Reactivity : The hydroxyl group in both compounds could participate in hydrogen bonding, but the tert-butoxy group might offer additional stability under acidic conditions due to its ether linkage .

4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol (Compound 3c)

• Structure: A eugenol derivative with a tert-butoxy group on a propyl side chain and a methoxy group on the aromatic ring.
• Functional Insights: Bioactivity: Compound 3c demonstrated insecticidal activity in Sf9 cells, suggesting that tert-butoxy groups in flexible side chains may enhance bioactivity. This contrasts with 4-(tert-butoxy)-3-hydroxybenzonitrile, where the substituent is rigidly positioned on the aromatic core . Encapsulation Efficiency: Lipid nanosystems achieved high encapsulation for 3c, implying that tert-butoxy-containing compounds with hydroxyl groups may be amenable to drug delivery applications. This property could extend to 4-(tert-butoxy)-3-hydroxybenzonitrile if similar hydrophilic-lipophilic balance exists .

Boc-Protected Amines (e.g., 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid)

• Structure : Features a tert-butoxycarbonyl (Boc) protecting group on an amine.
• Comparison :
  • Stability : Boc groups are labile under acidic conditions, whereas the tert-butoxy ether in 4-(tert-butoxy)-3-hydroxybenzonitrile is more stable.
  • Synthetic Utility : Boc-protected amines are intermediates in peptide synthesis, while 4-(tert-butoxy)-3-hydroxybenzonitrile’s nitrile group could serve as a precursor for carboxylic acids or heterocycles via hydrolysis or cyclization .

Benzonitrile Derivatives with Electron-Withdrawing Groups (e.g., 3-(trifluoromethyl)benzonitrile)

• Structure : The referenced compound in includes a trifluoromethyl group and a nitrile.
• Key Contrasts :
  • Electronic Effects : The trifluoromethyl group is strongly electron-withdrawing, whereas the tert-butoxy group is electron-donating. This difference would alter reactivity in electrophilic substitution or catalysis.
  • Biological Targets : Trifluoromethyl groups often enhance metabolic stability and binding affinity in drug design. The tert-butoxy group may instead prioritize steric shielding or solubility modulation .

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Key Properties/Applications	Reference
4-(Tert-butoxy)-3-hydroxybenzonitrile	4-tert-butoxy, 3-hydroxy, benzonitrile	Potential intermediate, H-bond donor
3-tert-Butyl-4-hydroxybenzonitrile	3-hydroxy, 4-tert-butyl, benzonitrile	Hydrophobic, alkyl substituent
Compound 3c	4-(tert-butoxy propyl), 2-methoxy	Insecticidal, high encapsulation
Boc-protected bicyclo[2.2.2]octane	Boc-amine, bicyclic core	Peptide synthesis intermediate
3-(Trifluoromethyl)benzonitrile	3-CF₃, benzonitrile	Electron-withdrawing, drug design

Research Findings and Implications

• Bioactivity : The tert-butoxy group’s position (aromatic vs. side chain) significantly impacts biological activity. In 3c, its placement on a propyl chain correlates with insecticidal effects, whereas aromatic tert-butoxy groups (as in the target compound) may influence target binding through steric effects .
• Synthetic Flexibility : The nitrile group in 4-(tert-butoxy)-3-hydroxybenzonitrile offers pathways for further functionalization, such as hydrolysis to carboxylic acids or participation in cycloadditions, similar to strategies seen in Boc-protected systems .
• Stability Considerations : Unlike Boc groups, the tert-butoxy ether is resistant to mild acid, suggesting utility in reactions requiring acidic conditions .